Cas no 104178-20-3 (1-N-butyl-1-N-methylbenzene-1,4-diamine)

• Product Name: 1-N-butyl-1-N-methylbenzene-1,4-diamine
• CAS No: 104178-20-3
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 4569299
• PubChem ID: 20378794
• Update Time: 2025-06-08

1-N-butyl-1-N-methylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1-N-butyl-1-N-methylbenzene-1,4-diamine
• 4-N-butyl-4-N-methylbenzene-1,4-diamine
• N1-Butyl-N1-methylbenzene-1,4-diamine
• N-butyl-N-methyl-p-phenylenediamine
• N-1-Butyl-N-1-methyl-1,4-benzenediamine
• N1-Butyl-N1-methyl-1,4-benzenediamine
• 104178-20-3
• Z285202632
• SCHEMBL6611848
• EN300-72244
• G42731
• AKOS000160385
• CS-0259075

• Inchi： 1S/C11H18N2/c1-3-4-9-13(2)11-7-5-10(12)6-8-11/h5-8H,3-4,9,12H2,1-2H3
• InChI Key： YEMIAPOPTRUFTL-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC(=CC=1)N)CCCC

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

1-N-butyl-1-N-methylbenzene-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-N-butyl-1-N-methylbenzene-1,4-diamine

Introduction to 1-N-Butyl-1-N-Methylbenzene-1,4-Diamine (CAS No. 104178-20-3)

1-N-Butyl-1-N-Methylbenzene-1,4-diamine (CAS No. 104178-20-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as N-butyl-N-methyl-p-phenylenediamine, is characterized by its aromatic ring and two primary amine groups, which confer it with a range of chemical and biological properties that make it a valuable intermediate in various applications.

The chemical formula of 1-N-Butyl-1-N-Methylbenzene-1,4-diamine is C₁₂H₂₀N₂. Its molecular weight is approximately 188.30 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for use in laboratory settings and industrial processes.

In the realm of medicinal chemistry, 1-N-Butyl-1-N-Methylbenzene-1,4-diamine has shown promise as a precursor for the synthesis of pharmaceuticals. Recent studies have explored its potential in the development of novel drugs targeting various diseases. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the use of this compound as an intermediate in the synthesis of anti-inflammatory agents. The researchers found that derivatives of N-butyl-N-methyl-p-phenylenediamine exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond its medicinal applications, 1-N-Butyl-1-N-Methylbenzene-1,4-diamine has also been studied for its use in materials science. A 2023 study published in the Journal of Materials Chemistry A explored the application of this compound in the synthesis of conductive polymers. The researchers demonstrated that incorporating N-butyl-N-methyl-p-phenylenediamine into polymer chains enhanced the electrical conductivity and mechanical properties of the resulting materials. This finding opens up new possibilities for the use of this compound in electronic devices and energy storage systems.

The synthesis of 1-N-Butyl-1-N-Methylbenzene-1,4-diamine typically involves several steps, including the nitration of benzene to form nitrobenzene, followed by reduction to aniline and subsequent alkylation reactions to introduce the butyl and methyl groups. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. A recent review article in the Catalysis Today journal highlighted several novel catalysts that have been developed to optimize the synthesis process.

The safety profile of 1-N-Butyl-1-N-Methylbenzene-1,4-diamine is an important consideration for both laboratory and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers.

In conclusion, 1-N-Butyl-1-N-Methylbenzene-1,4-diamine (CAS No. 104178-20-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in various scientific and industrial fields.